8-(5-methyl-1,2-oxazole-3-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: (5-methyl-1,2-oxazol-3-yl)-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• InChI: InChI=1S/C14H17N5O2/c1-9-6-13(16-21-9)14(20)19-10-2-3-11(19)8-12(7-10)18-5-4-15-17-18/h4-6,10-12H,2-3,7-8H2,1H3
• InChI Key: XKVHWSSBUBQZRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2C3CCC2CC(C3)N4C=CN=N4
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

8-(5-methyl-1,2-oxazole-3-carbonyl)-3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C14H17N5O2 and its molecular weight is 287.323. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

The synthesis of azabicyclic compounds and their structural analyses are critical in understanding their chemical properties and potential applications. For instance, the synthesis of 8-methyl-3,8-diazabicyclo[3.2.1]octane (azatropane) and its analogs from pyroglutamic acid highlights the methodology for accessing azabicyclic scaffolds, providing insights into receptor affinity which can be crucial for developing pharmaceutical agents (Singh et al., 2007).

Catalysis and Chemical Reactions

The use of azabicyclic structures in catalysis is demonstrated through various research, such as the 1,4-Diazabicyclo[2.2.2]octane-catalyzed one-pot synthesis of pyrazolo[1,2-a][1,2,4]triazole-1,3-diones under ultrasound acceleration. This showcases the efficiency of azabicyclic compounds as catalysts in facilitating the rapid synthesis of heterocyclic compounds under mild conditions (Azarifar, Nejat-Yami, & Zolfigol, 2013).

Drug Design and Pharmaceutical Applications

While avoiding specifics on drug use and dosages, research into azabicyclic compounds often aims at discovering new pharmaceutical agents. The structural motif of azabicyclic compounds, such as those derived from 3-phenethyl-3-azabicyclo[3.2.1]octan-8-beta-ol, has been studied for their pharmacological properties, demonstrating the potential of these scaffolds in drug design (Izquierdo et al., 1991).

Natural Product Synthesis and Biomimetic Approaches

The synthesis of compounds with azabicyclic structures is often inspired by natural products. For example, the concise syntheses of bridged morpholines, which include the 8-oxa-3-aza-bicyclo[3.2.1]octane and 9-oxa-3-aza-bicyclo[3.3.1]nonane, are vital for accessing natural product-like structures for further biological evaluation (Zaytsev et al., 2016).